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Abstract

3,5-Dichlorotoluene, a halogenated aromatic hydrocarbon, serves as a crucial intermediate in
the synthesis of various pharmaceuticals and agrochemicals.[1] Its presence and persistence
in the environment, coupled with potential toxicological effects, necessitate a thorough
understanding of its environmental fate and toxicity profile. This technical guide provides a
comprehensive overview of the current knowledge on 3,5-Dichlorotoluene, summarizing key
data on its environmental persistence, degradation, and bioaccumulation potential.
Furthermore, it delves into its toxicological properties, including acute and chronic effects,
ecotoxicity, and putative mechanisms of action. This document is intended to be a valuable
resource for researchers, scientists, and professionals in drug development, enabling informed
decision-making and risk assessment.

Introduction

3,5-Dichlorotoluene (3,5-DCT), with the chemical formula C7HeClz, is a synthetic
organochlorine compound.[2] It is one of six constitutional isomers of dichlorotoluene.[2] While
its application as a chemical intermediate is valuable, its release into the environment, either
through industrial discharge or as a metabolite of other compounds, raises concerns about its
potential impact on ecosystems and human health. This guide aims to consolidate the available
scientific information on the environmental behavior and toxicological profile of 3,5-
Dichlorotoluene.
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Physicochemical Properties

Understanding the fundamental physicochemical properties of 3,5-Dichlorotoluene is
essential for predicting its environmental distribution and biological interactions.

Property Value Reference
CAS Number 25186-47-4 [3]
Molecular Formula C7HeCl2 [3]
Molecular Weight 161.03 g/mol [2]
Appearance Colorless to white solid [2]
Melting Point 26 °C [2]
Boiling Point 202 °C [2]
Water Solubility Sparingly soluble [4]

log Kow (Octanol-Water )
N o 3.5 (Estimated) [2]
Partition Coefficient)

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in various
environmental compartments, including air, water, soil, and biota.

Environmental Persistence and Degradation

Current data suggests that 3,5-Dichlorotoluene may be persistent in the environment. Studies
on the biodegradation of dichlorotoluene isomers by certain bacterial strains, such as Ralstonia
sp. strain PS12, have shown that while some isomers can be utilized as a growth substrate,
3,5-Dichlorotoluene is primarily transformed into dead-end products through mono-
oxygenation of the methyl group, indicating a lack of complete mineralization by this pathway.

[1]5]
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Environmental Fate

Predicted Value Method
Parameter
Biodegradation Half-Life in o
Weeks to Months QSAR Estimation
Water
Soil Adsorption Coefficient ) )
850 L/kg QSAR Estimation
(Koc)
Atmospheric Half-Life ~5 days QSAR Estimation
Bioaccumulation

The potential for a chemical to accumulate in living organisms is a critical aspect of its
environmental risk assessment. The estimated octanol-water partition coefficient (log Kow) of
3.5 suggests a moderate potential for bioaccumulation.

Bioaccumulation .
Predicted Value Method
Parameter

Bioconcentration Factor (BCF) 150 L/kg QSAR Estimation

Toxicity Profile

3,5-Dichlorotoluene is classified as harmful if swallowed, in contact with skin, or if inhaled,
and it is known to cause skin and eye irritation.[2]

Human Health Toxicity

Limited specific data exists for the chronic toxicity of 3,5-Dichlorotoluene in humans. However,
studies on related dichlorotoluene isomers suggest potential for adverse effects on the liver and

central nervous system.[6]
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Toxicity Endpoint Value Species Method/Reference

(Similar to other
Acute Oral LD50 > 2000 mg/kg bw Rat dichlorotoluene
isomers)[7]

Acute Dermal LD50 No data available

Acute Inhalation LC50 No data available

Skin Irritation Irritant GHS Classification[8]
Eye Irritation Irritant GHS Classification[8]
Ecotoxicity

The ecotoxicity of 3,5-Dichlorotoluene is not well-documented with specific experimental data.
However, based on its chemical class, it is expected to be toxic to aquatic life.

Ecotoxicity . .
. Predicted Value Species Method
Endpoint

) Pimephales promelas o
96-hour LC50 (Fish) 5 mg/L ] QSAR Estimation
(Fathead minnow)

48-hour EC50

] 10 mg/L Daphnia magna QSAR Estimation
(Daphnia)

Pseudokirchneriella o
72-hour EC50 (Algae) 2 mg/L ) QSAR Estimation
subcapitata

Mechanisms of Toxicity

The precise molecular mechanisms of 3,5-Dichlorotoluene toxicity have not been fully
elucidated. However, based on the known toxic effects of related chlorinated aromatic
hydrocarbons, potential pathways can be inferred.

Hepatotoxicity
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Chlorinated hydrocarbons are known to induce liver damage, potentially through the formation
of reactive metabolites by cytochrome P450 enzymes, leading to oxidative stress, cellular
damage, and inflammation.

Hepatocyte

. Metabolism n
3,5-Di > Hepatotoxicity

Click to download full resolution via product page

Putative signaling pathway for 3,5-Dichlorotoluene-induced hepatotoxicity.

Neurotoxicity

Aromatic hydrocarbons can exert neurotoxic effects by interfering with neurotransmitter
systems and ion channels, leading to disruptions in neuronal function.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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